5-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C21H21ClN2O3/c1-12-4-5-13(2)19-16(12)10-14(20(25)24-19)8-9-23-21(26)17-11-15(22)6-7-18(17)27-3/h4-7,10-11H,8-9H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key: PTKJPGGMYQUKBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C21H21ClN2O3
• Molecular Weight: 384.9 g/mol

Description

5-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide, also known as CQMA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. CQMA is a member of the quinoline family, which is known for its diverse biological activities. In

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Quinoline Derivatives : A study highlighted the synthesis of quinoline derivatives, focusing on structural analysis through co-crystals and salts formation. This research provides insights into the molecular interactions and crystalline structures of similar compounds, potentially offering a foundation for understanding the synthesis and physical properties of "5-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide" (Karmakar, Kalita, & Baruah, 2009).

• Large-Scale Synthesis Approaches : Another study discusses the efficient, large-scale synthesis of quinoline derivatives. This research is pertinent for understanding the scalability of synthesizing complex organic compounds, which could apply to the manufacturing processes of related chemicals (Bänziger, Cercus, Stampfer, & Sunay, 2000).

Pharmacological Applications

• Corrosion Inhibition : Research on quinoxalines, closely related to quinoline derivatives, explores their use as corrosion inhibitors for metals. This suggests potential applications of "5-chloro-N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methoxybenzamide" in materials science and engineering, focusing on protecting metal surfaces from corrosion (Zarrouk et al., 2014).

Molecular Interaction and Coordination Chemistry

• Study of Metal Complexes : Research involving the synthesis and structural analysis of dimethyltin(IV) quinolin-8-olates demonstrates the compound's ability to form complexes with metals. This information can be useful for developing metal-organic frameworks (MOFs) or catalysts for chemical reactions (Basu Baul et al., 2013).